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Compound Focus: Dimethomorph

CAS No.: 110488-70-5

Cat. No.: S567675

Physical Property Data

The table below summarizes the key physical properties of dimethomorph found in the technical literature.

Property Value Notes / Conditions
Melting Point 125-149°C Broad range reported; pure substance melts at 125.2°C
[1][2] [3]
Boiling Point 584.9£50.0°C At 760 mmHg [1]
Density 1.2+0.1g/cm?® -
[1]
Water Solubility 28.95 mg/L At 20°C and pH 7 [3]
Log P (Partition 2.68 [3] Indicates low solubility in water [3]
Coefficient)

The broad melting point range is likely due to dimethomorph being a mixture of E- and Z-isomers, a

common characteristic for this fungicide where only the Z-isomer is biologically active [3].
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Analytical Method for Residue Analysis

While not a protocol for determining melting point or crystal structure, the following established
methodology for quantifying dimethomeorph residues in agricultural samples is highly relevant for

researchers. This method uses QUEChERS extraction coupled with HPLC-MS/MS [4].

Click to download full resolution via product page

Detailed Protocol

e Extraction: The homogenized sample (e.g., lychee pulp or peel) is extracted using the QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) method. This typically involves shaking the
sample with an organic solvent like acetonitrile and a salt mixture to induce phase separation [4].

¢ Cleanup: The extract is centrifuged. A dispersive solid-phase extraction (d-SPE) step is then used,
where a small amount of adsorbent material (e.g., primary secondary amine - PSA) is added to the
extract to seize impurities and pigments. The mixture is vortexed and centrifuged again to obtain a
clean supernatant [4].
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e Analysis:

o Instrument: High-Performance Liquid Chromatography coupled with Tandem Mass
Spectrometry (HPLC-MS/MS).

o Chromatography: The cleaned extract is injected into the HPLC system, which separates
dimethomorph from other matrix components.

o Detection & Quantification: The mass spectrometer detects and quantifies dimethomorph
using multiple reaction monitoring (MRM). The method has been validated with a limit of
quantification (LOQ) of 0.001 mgl/kg [4].

¢ Validation: The method demonstrates satisfactory accuracy, with mean recoveries of 77-92% for
lychee matrices, and good precision (RSD 2-10%) [4].

Guidance for Finding Crystal Structure

The specific crystal structure data for dimethomorph was not available in the search results. Here are

practical steps you can take to investigate this further:

e Search Specialized Databases: Crystal structures are typically determined via X-ray crystallography
and published in scientific journals. Search dedicated crystallographic databases such as the
Cambridge Structural Database (CSD).

¢ Refine Your Search Strategy: Use precise terms like "dimethomorph single crystal X-ray
diffraction” or "dimethomorph crystal structure" in academic search engines like Google Scholar,
PubMed, or SciFinder.

e Consult Manufacturers: Technical data sheets or comprehensive safety data sheets from
manufacturers (e.g., BASF, Nufarm) may sometimes contain more detailed physical-chemical
information [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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